molecular formula C13H11FN2O B8494167 2-(4-Fluorophenyl)-1-pyridin-4-ylethanone oxime

2-(4-Fluorophenyl)-1-pyridin-4-ylethanone oxime

Cat. No.: B8494167
M. Wt: 230.24 g/mol
InChI Key: FKRODWKYQVHZGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Fluorophenyl)-1-pyridin-4-ylethanone oxime is a useful research compound. Its molecular formula is C13H11FN2O and its molecular weight is 230.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H11FN2O

Molecular Weight

230.24 g/mol

IUPAC Name

N-[2-(4-fluorophenyl)-1-pyridin-4-ylethylidene]hydroxylamine

InChI

InChI=1S/C13H11FN2O/c14-12-3-1-10(2-4-12)9-13(16-17)11-5-7-15-8-6-11/h1-8,17H,9H2

InChI Key

FKRODWKYQVHZGS-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CC(=NO)C2=CC=NC=C2)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Sodium acetate (36.1 g; 0.44 mol) and hydroxylamine hydrochloride (22.0 g; 0.32 mol) were introduced into a suspension of a2 (21.5 g; 0.1 mol) in 50% strength methanol (350 ml). The reaction mixture was stirred under reflux for 1 h. When the clear solution was cooled in an ice bath, a3 was obtained as a beige precipitate which was filtered off, washed with H2O and dried under reduced pressure over P2O5.
Quantity
36.1 g
Type
reactant
Reaction Step One
Quantity
22 g
Type
reactant
Reaction Step One
Name
Quantity
21.5 g
Type
reactant
Reaction Step One
Quantity
350 mL
Type
solvent
Reaction Step One
Name

Synthesis routes and methods II

Procedure details

21.5 g (0.1 mol) of 2-(4-fluorophenyl)-1-(4-pyridyl)-ethanone was suspended in 330 ml of 50% aqueous methanol. After addition of 36.1 g (0.44 mol) of sodium acetate and 22.0 g (0.32 mol) of hydroxylamine hydrochloride, the reaction mixture was refluxed for 1 h with stirring. On cooling in an ice bath, the title compound deposited as a beige-colored precipitate. The precipitate was filtered off, washed with dist. water and dried over P2O5 in vacuo. Yield: 14.3 g (62%).
Quantity
21.5 g
Type
reactant
Reaction Step One
Quantity
36.1 g
Type
reactant
Reaction Step Two
Quantity
22 g
Type
reactant
Reaction Step Two
Quantity
330 mL
Type
solvent
Reaction Step Three

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